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Compound of Interest

Compound Name: Decyl 3-mercaptopropionate

Cat. No.: B15177439

An In-depth Technical Guide to Decyl 3-mercaptopropionate

This technical guide serves to provide researchers, scientists, and drug development
professionals with available information on Decyl 3-mercaptopropionate.

Core Chemical Information

Decyl 3-mercaptopropionate is an ester of decyl alcohol and 3-mercaptopropionic acid. The
following table summarizes its key chemical identifiers.

Identifier Value Source
CAS Number 45180-55-0 [1]
Molecular Formula C13H2602S [2]
Molecular Weight 246.41 g/mol [2]

Experimental Data and Protocols

A comprehensive search for experimental studies, detailed methodologies, and applications
specifically involving Decyl 3-mercaptopropionate did not yield substantial public-domain
information. The scientific literature and available safety data sheets lack specific experimental
protocols, quantitative data from analyses, or descriptions of its use in signaling pathways.
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Much of the available information pertains to structurally related compounds, such as 3-
mercaptopropionic acid and other esters like dodecyl 3-mercaptopropionate and
pentaerythritol tetrakis(3-mercaptopropionate). These related compounds are used in various
applications, including as flavoring agents, in the production of PVC stabilizers, and in thiol-ene
click chemistry for the formation of polymeric networks. However, it is crucial to note that the
properties and applications of these related molecules are not directly transferable to Decyl 3-
mercaptopropionate.

Due to the absence of specific experimental workflows or signaling pathway data for Decyl 3-
mercaptopropionate, no visualizations in the DOT language can be provided at this time.
Further research and publication in the field are required to populate these areas of knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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